Cas no 750598-99-3 (1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID)

• Product Name: 1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• CAS No: 750598-99-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD06335035
• CID: 561597
• PubChem ID: 2113911
• Update Time: 2025-09-22

1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• 1-ethylimidazole-2-carboxylic acid
• 1H-Imidazole-2-carboxylicacid, 1-ethyl-
• 1-(Ethyl)imidazole-2-carboxylicacid
• AC1M2AWW
• CTK2H6797
• F2124-0960
• SureCN300078
• DTXSID80366595
• AKOS005206978
• 750598-99-3
• AM101228
• CS-0298465
• D86551
• CHEMBL5197584
• Z55928909
• SCHEMBL300078
• KS-8180

• MDL： MFCD06335035
• Inchi： 1S/C6H8N2O2/c1-2-8-4-3-7-5(8)6(9)10/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： FTZHODMUSZODBY-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 0.60120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles